1-(4-(Isobutylsulfonyl)piperidin-1-yl)-3-(naphthalen-1-yl)propan-1-one

• IUPAC Name: 1-[4-(2-methylpropylsulfonyl)piperidin-1-yl]-3-naphthalen-1-ylpropan-1-one
• InChI: InChI=1S/C22H29NO3S/c1-17(2)16-27(25,26)20-12-14-23(15-13-20)22(24)11-10-19-8-5-7-18-6-3-4-9-21(18)19/h3-9,17,20H,10-16H2,1-2H3
• InChI Key: KVOUUTCWCOCGNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)C1CCN(CC1)C(=O)CCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H29NO3S
• Molecular Weight: 387.5 g/mol

Description

1-(4-(Isobutylsulfonyl)piperidin-1-yl)-3-(naphthalen-1-yl)propan-1-one, also known as IBN-1, is a novel compound that has recently gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Crystal Structure and Quantum Computational Studies

A study on a related compound, "1-ethyl-3,5-bis (naphthalen-1-yl-methylidene) piperidin-4-one," highlighted its potential as a novel RORc inhibitor. The research involved crystal structure determination, Hirshfeld surface analysis, and quantum computational studies to investigate its biological activity with the human RORc protein, underscoring its potential in tumor research and therapy (R. V., R. C., 2021).

Sigma(1) Receptor Binding and Antiproliferative Activity

Another study focused on N-(6-methoxynaphthalen-1-yl)propyl derivatives, exploring their sigma-subtype affinities, selectivities, and antiproliferative activity in rat C6 glioma cells. This research provides insights into the compound's potential sigma(1) antagonist activity and its applications in tumor research and therapy (F. Berardi et al., 2005).

Natural Products with Polyene Amide Structures

A general overview of natural products with polyene amide structures, including isobutylamine, pyrrolidine, and piperidine amides, was described. These compounds are mainly used as insecticides and show a range of activities such as antibiotics, enzyme inhibitory activity, and antifungal properties, highlighting the diversity of applications in scientific research (C. Nájera, M. Yus, 2000).

Synthesis and Biological Evaluation

Research on the synthesis of a hybrid compound involving 1,2,3,4-tetrahydroquinoline and ibuprofen showcased its potential in vitro antioxidant, antitryptic, and inhibition of albumin denaturation activity. This study exemplifies the compound's applicability in enhancing pharmacological profiles (S. Manolov, I. Ivanov, D. Bojilov, 2022).

Photophysical Study

A photophysical study involving related naphthalene derivatives explored their behavior in various solvents and mixtures, aiming to understand their properties in biological systems. This research is crucial for developing probes for studying protein structures and dynamics, enhancing our understanding of biological processes at the molecular level (Fermín Moreno Cerezo et al., 2001).